![molecular formula C11H14O2 B1347082 Ethyl m-tolylacetate CAS No. 40061-55-0](/img/structure/B1347082.png)
Ethyl m-tolylacetate
Overview
Description
Ethyl m-tolylacetate, also known as Ethyl 3-Methylphenylacetate or Ethyl 2- (m-tolyl)acetate, is a chemical compound with the molecular formula C11H14O2 . It has a molecular weight of 178.23 g/mol .
Molecular Structure Analysis
The IUPAC name for this compound is ethyl 2- (3-methylphenyl)acetate . The InChI representation is InChI=1S/C11H14O2/c1-3-13-11(12)8-10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3 . The Canonical SMILES representation is CCOC(=O)CC1=CC=CC(=C1)C .Physical and Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3 . Its boiling point is 246.0±9.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.5 mmHg at 25°C . The enthalpy of vaporization is 48.3±3.0 kJ/mol . The flash point is 103.2±17.1 °C . The index of refraction is 1.502 . The molar refractivity is 51.7±0.3 cm3 . It has 2 hydrogen bond acceptors and 0 hydrogen bond donors . It has 4 freely rotating bonds .Scientific Research Applications
Photochemical Ethoxycarbonylmethylation
Ethyl m-tolylacetate has been studied in photochemical ethoxycarbonylmethylation reactions. For example, UV irradiation of a toluene solution with ethyl chloroacetate under nitrogen resulted in an isomeric mixture of ethyl tolylacetates, including the meta isomer. The reaction's efficiency was enhanced in the presence of air and further increased with the addition of AlCl3 (Ogata & Hayashi, 1977).
Synthesis and Catalysis
This compound has also been implicated in various synthesis processes and catalytic reactions. For instance, it has been used in the synthesis of unsymmetrical α,α-diarylacetates, highlighting its utility in organic synthesis (Jadhav & Singh, 2016). Additionally, its derivatives have been explored in the synthesis of 2-(4-bromomethylphenyl) propionic acid and ester, demonstrating the compound's versatility in chemical reactions (Cheng Qing-rong, 2011).
Biological and Pharmaceutical Applications
In biological and pharmaceutical fields, derivatives of this compound, such as ethyl acetate, have been studied for their role in transesterification reactions, which are crucial in various industrial and biomedical processes (Steene, Clercq & Thybaut, 2014). Moreover, its related compounds have been investigated for potential applications in modifying biological macromolecules, as in the case of poly(ethylene glycol) (PEG), which is used extensively in pharmaceutical and biotechnical applications (Roberts, Bentley & Harris, 2002).
Educational Applications
This compound and its derivatives have also been used in educational settings to facilitate research study in chemistry classes, exemplifying the practical application of this compound in academic environments (Han Li-rong, 2010).
Properties
IUPAC Name |
ethyl 2-(3-methylphenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-3-13-11(12)8-10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVIWPVAVHHVQIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=CC(=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20193125 | |
Record name | Ethyl m-tolylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20193125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40061-55-0 | |
Record name | Benzeneacetic acid, 3-methyl-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40061-55-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl m-tolylacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040061550 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 40061-55-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80677 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl m-tolylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20193125 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl m-tolylacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.781 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | ETHYL M-TOLYLACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XTK8AD9RY3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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